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Compound of Interest

Compound Name: ZD 7155(hydrochloride)

Cat. No.: B1682414 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the in-vitro Activity of the Angiotensin II Receptor Antagonist ZD 7155 and its Alternatives.

This guide provides a detailed comparison of the biological activity of ZD 7155 (hydrochloride),

a potent and selective Angiotensin II Type 1 (AT1) receptor antagonist, with other widely used

angiotensin receptor blockers (ARBs) such as Losartan, Valsartan, and Candesartan. The data

presented herein is curated from various in-vitro studies to assist researchers in selecting the

most appropriate compound for their specific experimental needs.

AT1 Receptor Antagonist Activity: A Tabular
Comparison
The following tables summarize the inhibitory concentrations (IC50) and binding affinities (Ki) of

ZD 7155 and other ARBs in various cell lines and tissues. This data provides a quantitative

measure of their potency in blocking the AT1 receptor.
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Compound
Cell Line /
Tissue

Assay Type IC50 / Ki (nM) Reference

ZD 7155

Guinea pig

adrenal gland

membranes

Radioligand

Binding
3.8 (IC50) [1]

ZD 7155 COS-1 cells

Angiotensin II-

induced

response

3 - 4 (IC50) [2]

Losartan CHO cells
Radioligand

Binding
28.6 (IC50) [2]

Losartan CHO cells
Radioligand

Binding
40 (IC50) [2]

Losartan
Rat adrenal

cortex

Radioligand

Binding
60 (IC50) [3]

Valsartan

Rat aortic

smooth muscle

cells

Ang II-induced

PAI-1 secretion
21 (IC50) [4]

Candesartan
Bovine adrenal

cortex

Radioligand

Binding
1.12 (IC50) [5]

Candesartan Rabbit aorta
Radioligand

Binding
2.86 (IC50) [5]

Signaling Pathway and Experimental Workflow
To understand the mechanism of action and the methods used to evaluate these compounds,

the following diagrams illustrate the AT1 receptor signaling pathway and a general workflow for

assessing antagonist activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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